Cas no 114892-46-5 ((2R,3R)-2-Methyl-3-hydroxybuttersaeure)

• Product Name: (2R,3R)-2-Methyl-3-hydroxybuttersaeure
• CAS No: 114892-46-5
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• CID: 2036501
• Update Time: 2025-04-21

(2R,3R)-2-Methyl-3-hydroxybuttersaeure Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Methyl-3-hydroxybuttersaeure
• (2R,3R)-3-hydroxy-2-methylbutyric acid
• (2R,3R)-nilic acid
• 3(R)-hydroxy-2(R)-methylbutyric acid
• 3-hydroxy-2-methylbutyric acid
• 3R-hydroxy-2R-methylbutanoic acid
• nilic acid

• Inchi： 1S/C5H10O3/c1-3(4(2)6)5(7)8/h3-4,6H,1-2H3,(H,7,8)/t3-,4-/m1/s1
• InChI Key： VEXDRERIMPLZLU-QWWZWVQMSA-N
• SMILES： C[C@@H](O)[C@@H](C)C(O)=O

Computed Properties

• Exact Mass: 118.063
• Monoisotopic Mass: 118.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 89.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5A^2
• XLogP3: -0.206

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Hydroxy fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Hydroxy fatty acids